Cas no 758709-46-5 (1-(adamantan-1-yl)-4,4-difluorobutane-1,3-dione)

• Product Name: 1-(adamantan-1-yl)-4,4-difluorobutane-1,3-dione
• CAS No: 758709-46-5
• MF: C₁₄H₁₈F₂O₂
• MW: 256.288331508636
• MDL: MFCD03419788
• CID: 3058852
• PubChem ID: 11322823
• Update Time: 2025-07-02

1-(adamantan-1-yl)-4,4-difluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)-4,4-difluoro-butane-1,3-dione
• 1-(adamantan-1-yl)-4,4-difluorobutane-1,3-dione
• CS-0271223
• EN300-228457
• 1-(1-ADAMANTYL)-4,4-DIFLUOROBUTANE-1,3-DIONE
• AKOS000308318
• STK312130
• 1-Adamantan-1-yl-4,4-difluoro-butane-1,3-dione
• 758709-46-5
• 4,4-difluoro-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butane-1,3-dione
• AKOS037621912
• BBL038483
• C14H18F2O2

• MDL： MFCD03419788
• Inchi： 1S/C14H18F2O2/c15-13(16)11(17)4-12(18)14-5-8-1-9(6-14)3-10(2-8)7-14/h8-10,13H,1-7H2
• InChI Key： QHGYEWBCMWJDIY-UHFFFAOYSA-N
• SMILES： FC(C(CC(C12CC3CC(CC(C3)C1)C2)=O)=O)F

Computed Properties

• Exact Mass: 256.12748614Da
• Monoisotopic Mass: 256.12748614Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-(adamantan-1-yl)-4,4-difluorobutane-1,3-dione

Research Update on 1-(Adamantan-1-yl)-4,4-difluorobutane-1,3-dione (CAS: 758709-46-5) in Chemical Biology and Pharmaceutical Applications

1-(Adamantan-1-yl)-4,4-difluorobutane-1,3-dione (CAS: 758709-46-5) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This β-diketone derivative, featuring an adamantyl group and difluorinated backbone, exhibits distinctive physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug development, particularly in targeting protein-protein interactions and modulating enzymatic activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a novel scaffold for developing SARS-CoV-2 main protease inhibitors. The adamantyl moiety was found to enhance binding affinity through hydrophobic interactions with the protease's active site, while the difluorinated β-diketone group served as a zinc-binding pharmacophore. Molecular dynamics simulations revealed stable binding conformations with binding energies comparable to known protease inhibitors, suggesting potential antiviral applications.

In neurodegenerative disease research, 1-(adamantan-1-yl)-4,4-difluorobutane-1,3-dione has shown promise as a modulator of amyloid aggregation. A recent Nature Communications paper (2024) reported its ability to disrupt β-amyloid fibril formation through dual mechanisms: the adamantyl group interferes with hydrophobic stacking interactions, while the diketone moiety chelates metal ions involved in amyloid aggregation pathways. This bifunctional activity resulted in a 60% reduction in fibril formation in in vitro models at micromolar concentrations.

The compound's pharmacokinetic properties were systematically investigated in a 2024 European Journal of Pharmaceutical Sciences publication. Researchers found that the adamantyl group significantly improved blood-brain barrier penetration compared to non-adamantyl analogs, with a logBB value of 0.42. The difluorination strategy effectively addressed metabolic stability issues commonly associated with β-diketones, showing a 3-fold increase in plasma half-life compared to non-fluorinated counterparts in rodent models.

Recent synthetic methodology developments have expanded access to this compound and its derivatives. A 2023 Organic Letters publication described a novel one-pot synthesis route using adamantyl magnesium bromide and ethyl 4,4-difluoroacetoacetate, achieving 78% yield with excellent purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for structure-activity relationship studies and preclinical development.

Emerging applications in materials science have also been reported. A 2024 ACS Applied Materials & Interfaces study demonstrated the compound's utility as a ligand for lanthanide coordination complexes, producing luminescent materials with potential applications in bioimaging. The rigid adamantyl framework provided exceptional stability to the complexes, while the difluorinated diketone moiety enabled efficient energy transfer to lanthanide centers.

Ongoing clinical translation efforts focus on optimizing the therapeutic index of derivatives based on this scaffold. Current structure-activity relationship studies suggest that modifications at the 3-position of the diketone can significantly influence target selectivity while maintaining the favorable pharmacokinetic profile. Several patent applications filed in 2024 indicate growing commercial interest in this chemical space, particularly for CNS-targeted therapeutics.